Cas no 1227600-00-1 (5-Chloro-6-fluoropyridine-2-methanol)

• Product Name: 5-Chloro-6-fluoropyridine-2-methanol
• CAS No: 1227600-00-1
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4925441
• Update Time: 2025-06-24

5-Chloro-6-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-fluoropyridine-2-methanol

• Inchi： 1S/C6H5ClFNO/c7-5-2-1-4(3-10)9-6(5)8/h1-2,10H,3H2
• InChI Key： JAJYALJHURLRFA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C=C1)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-6-fluoropyridine-2-methanol

Introduction to 5-Chloro-6-fluoropyridine-2-methanol (CAS No: 1227600-00-1)

5-Chloro-6-fluoropyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No) 1227600-00-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases. The unique structural features of this compound, including the presence of both chloro and fluoro substituents on the pyridine ring, contribute to its distinct chemical properties and reactivity, making it a valuable building block for synthetic chemists.

The fluoropyridine core is a privileged scaffold in drug discovery due to its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Among fluoropyridines, those substituted with chloro and hydroxymethyl groups exhibit particularly interesting pharmacological properties. The chloro group can participate in various chemical transformations, such as nucleophilic substitution reactions, while the hydroxymethyl (or alcohol) moiety provides a site for further functionalization, including etherification or esterification reactions. These features make 5-Chloro-6-fluoropyridine-2-methanol a valuable precursor for constructing more complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the development of small-molecule drugs. Specifically, fluoropyridines have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, compounds containing fluorine atoms at specific positions on the pyridine ring have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The 5-Chloro-6-fluoropyridine-2-methanol structure is particularly relevant in this context, as it allows for the introduction of additional functional groups that can fine-tune the biological activity of the final drug molecule.

In particular, the chloro substituent at the 5-position and the fluoro group at the 6-position create a favorable electronic environment that can influence both electronic and steric interactions with biological targets. This dual substitution pattern has been exploited in several high-throughput screening campaigns to identify novel lead compounds with therapeutic potential. Additionally, the hydroxymethyl group at the 2-position provides a handle for further derivatization, enabling chemists to explore diverse chemical space rapidly.

The synthesis of 5-Chloro-6-fluoropyridine-2-methanol typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Common synthetic routes include halogenation reactions followed by selective functional group interconversion. The use of modern catalytic methods has significantly improved the efficiency and scalability of these synthetic processes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into pyridine rings with high selectivity and yield.

The pharmacological evaluation of derivatives of 5-Chloro-6-fluoropyridine-2-methanol has revealed several promising candidates with potential therapeutic applications. In particular, modifications at the 3-position or 4-position of the pyridine ring have led to compounds with enhanced activity against inflammatory diseases and infectious agents. Furthermore, computational studies have suggested that fluorination at specific positions can improve binding affinity by modulating hydrophobic interactions and hydrogen bonding networks within biological targets.

One notable area of research involving derivatives of this compound is their application as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer cells. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt tumor growth while minimizing side effects. The structural flexibility offered by 5-Chloro-6-fluoropyridine-2-methanol allows for the creation of kinase inhibitors with high specificity and potency.

Another emerging field where this compound has shown promise is in antiviral drug development. Viruses often rely on host cellular machinery for replication, making them susceptible to interference by small molecules targeting viral enzymes or receptors. Derivatives of 5-Chloro-6-fluoropyridine-2-methanol have been investigated as inhibitors of viral proteases and polymerases, demonstrating efficacy against several RNA viruses. The ability to modify different parts of the molecule allows researchers to optimize pharmacokinetic properties such as solubility and bioavailability.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to these systems. Advances in flow chemistry have enabled continuous production processes for complex fluorinated pyridines like 5-Chloro-6-fluoropyridine-2-methanol, improving reproducibility and reducing waste generation. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize hazardous reagents and byproducts.

In conclusion,5-Chloro-6-fluoropyridine-2-methanol (CAS No: 1227600-00-1) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of chloro, fluoro, and hydroxymethyl substituents makes it an excellent starting point for generating novel bioactive molecules targeting various diseases. As synthetic chemistry continues to evolve towards more efficient and sustainable practices,5-Chloro-6-fluoropyridine-2-methanol will undoubtedly remain a cornerstone compound in medicinal chemistry efforts aimed at improving human health through innovative drug discovery.